Cas no 850932-61-5 (N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide
• CAS No: 850932-61-5
• MF: C₂₁H₂₄N₂O₅S
• MW: 416.490664482117
• CID: 5912880
• PubChem ID: 2157601
• Update Time: 2025-10-31

N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide
• 850932-61-5
• F0590-0184
• N-(2,4-dimethoxyphenyl)-2-[(1-propyl-3-indolyl)sulfonyl]acetamide
• SR-01000120915-1
• CHEMBL1533008
• cid_2157601
• HMS2474K13
• SMR000016133
• N-(2,4-dimethoxyphenyl)-2-(1-propylindol-3-yl)sulfonylacetamide
• BDBM81007
• MLS000086743
• N-(2,4-dimethoxyphenyl)-2-(1-propylindol-3-yl)sulfonyl-acetamide
• MLS000101464
• SR-01000120915
• AKOS024585539
• EU-0022915
• N-(2,4-dimethoxyphenyl)-2-((1-propyl-1H-indol-3-yl)sulfonyl)acetamide
• N-(2,4-dimethoxyphenyl)-2-[(1-propyl-1H-indol-3-yl)sulfonyl]acetamide
• N-(2,4-dimethoxyphenyl)-2-(1-propylindol-3-yl)sulfonyl-ethanamide
• Acetamide, N-(2,4-dimethoxyphenyl)-2-[(1-propyl-1H-indol-3-yl)sulfonyl]-

• Inchi： 1S/C21H24N2O5S/c1-4-11-23-13-20(16-7-5-6-8-18(16)23)29(25,26)14-21(24)22-17-10-9-15(27-2)12-19(17)28-3/h5-10,12-13H,4,11,14H2,1-3H3,(H,22,24)
• InChI Key： FNALSBOLSPRKFR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CS(C1C2=C(N(CCC)C=1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 416.14059304g/mol
• Monoisotopic Mass: 416.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 674.9±55.0 °C(Predicted)
• pka: 11.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide

Professional Introduction to N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide (CAS No. 850932-61-5)

N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 850932-61-5, represents a unique molecular architecture that combines a sulfonylacetamide moiety with a 2,4-dimethoxyphenyl group and a 1-propyl-1H-indol-3-yl substituent. Such structural features make it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The presence of the 2,4-dimethoxyphenyl group suggests potential interactions with biological targets that are influenced by methoxy substitution patterns. These groups are frequently found in natural products and pharmaceuticals due to their ability to modulate enzyme activity and receptor binding. In contrast, the 1-propyl-1H-indol-3-yl moiety introduces a heterocyclic component that is known for its role in various pharmacological activities, including anti-inflammatory and analgesic effects. The combination of these structural elements in N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide may contribute to its unique pharmacological profile.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. The indole ring system is particularly well-known for its presence in numerous bioactive molecules, including neurotransmitters and pharmaceuticals. The incorporation of the 1-propyl-1H-indol-3-yl group into N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide may enhance its interaction with specific biological targets, making it a valuable scaffold for drug development.

The sulfonylacetamide functional group is another key feature of this compound. Sulfonylacetamides have been widely studied for their potential as bioactive molecules due to their ability to interact with various enzymes and receptors. They are known to exhibit a range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of this moiety in N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide suggests that it may possess similar therapeutic potential.

The synthesis of N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the indole derivative followed by its functionalization with the appropriate sulfonylacetamide group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired molecular connectivity.

The chemical properties of N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational studies have been utilized to predict the electronic properties and potential interactions of this molecule with biological targets.

In the context of drug discovery, N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide represents an interesting lead compound that warrants further investigation. Its unique structural features suggest potential applications in the development of novel therapeutic agents targeting various diseases. Preclinical studies are necessary to evaluate its efficacy and safety profile before it can be considered for clinical trials.

The pharmaceutical industry has increasingly focused on developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-yl)sulfonylacetamide could serve as a starting point for designing more potent and selective inhibitors based on its known interactions with biological targets. By leveraging structure-based drug design principles, chemists can optimize the pharmacological properties of this compound to enhance its therapeutic potential.

The use of computational methods in drug discovery has revolutionized the way new compounds are designed and evaluated. Molecular docking simulations can predict how N-(2,4-dimethoxyphenyl)-2-(1-propyl-1H-indol-3-ylsulfonylacetamide interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, which can guide further optimization efforts.

In conclusion, N-(2,4-dimethoxyphenyl)-2-(1-propyl-Hindol-yI)sulfonylacetamide (CAS No. 85093261) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at developing novel therapeutic agents.